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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565655 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of lactose octaacetate, a fully acetylated

derivative of lactose. It covers its chemical properties, synthesis methodologies, and notable

applications in scientific research.

Core Chemical Data
Lactose octaacetate is a disaccharide derivative where all hydroxyl groups of lactose are

replaced by acetate groups. This modification alters its physical and chemical properties,

rendering it a useful intermediate in various synthetic pathways.
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Property Value References

Molecular Weight 678.59 g/mol

Molecular Formula C₂₈H₃₈O₁₉

CAS Number 23973-20-8 [1]

Alternative CAS Number (β-

anomer)
6291-42-5 [2]

Synonyms

Octa-O-acetyl-D-lactose,

Peracetylated lactose, 4-O-

(2,3,4,6-Tetra-O-acetyl-β-D-

galactopyranosyl)-1,2,3,6-

tetra-O-acetyl-D-

glucopyranose

[1]

Note on CAS Numbers: The CAS number 23973-20-8 is broadly used for lactose octaacetate,

while 6291-42-5 often refers specifically to the β-anomer, β-octaacetyllactose.

Synthesis of Lactose Octaacetate
The acetylation of lactose can be achieved through several methods. Below are protocols for

both conventional and microwave-assisted synthesis.

Conventional Synthesis Protocol
This method involves the use of acetic anhydride with a catalyst under thermal conditions.

Materials:

D-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Procedure:
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A mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and sodium acetate

(0.36 g) is heated at 100°C for 2 hours with stirring.

The excess acetic acid and water are removed under vacuum.

The resulting partially acetylated lactose is then reacted with acetic anhydride and

anhydrous sodium acetate (molar ratio of 1:5:0.25) and heated under reflux for 30 minutes.

Excess acetic anhydride and the acetic acid formed are removed by distillation.

The molten product is mixed with water and then ground.

The product suspension is filtered and dried to yield lactose octaacetate.

Microwave-Assisted Synthesis Protocol
This "green" chemistry approach offers a more rapid synthesis.

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

Procedure:

In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³

(0.27 mol) of acetic anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate as a

catalyst.[3][4]

The reaction is subjected to microwave irradiation at 700 W for 10 minutes.[3][4]

The resulting mixture is poured into 200 cm³ of distilled water with ice and stirred.[3][4]

The solution is left at 4°C for 12 hours to allow for the precipitation of lactose octaacetate
as a white solid.[3][4]
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The precipitate is filtered under vacuum and washed with distilled water.[3][4]

Further purification can be achieved by recrystallization from 95% ethanol and then distilled

water.[3][4]

The purified lactose octaacetate is dried in a vacuum oven to a constant weight.[3][4]
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Synthesis Workflow of Lactose Octaacetate

Conventional Synthesis Microwave-Assisted Synthesis

D-Lactose, Acetic Acid, Sodium Acetate

Heat at 100°C for 2h

Remove Excess Acid and Water

Add Acetic Anhydride & Sodium Acetate, Reflux 30 min

Remove Excess Reagents

Mix with Water and Grind

Filter and Dry

Lactose Octaacetate

D-Lactose Monohydrate, Acetic Anhydride, Sodium Acetate

Microwave at 700W for 10 min

Pour into Ice Water and Stir

Store at 4°C for 12h

Vacuum Filter and Wash

Recrystallize from Ethanol/Water

Dry in Vacuum Oven
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Caption: Comparative workflow of conventional and microwave-assisted synthesis of lactose
octaacetate.

Experimental Applications
Lactose octaacetate serves as a versatile intermediate and has been investigated for its

biological activities.

Intermediate in Oligosaccharide Synthesis
The acetyl groups of lactose octaacetate can serve as protecting groups in the multi-step

synthesis of more complex oligosaccharides, including those found in human milk.[1]

Antimicrobial and Antiviral Research
Lactose octaacetate has demonstrated biological activity, including antifungal and antiviral

properties.[5]

Materials:

Lactose octaacetate

Methanol or DMSO (as solvent)

Fungal strains (e.g., Aspergillus niger)

Malt Extract Agar (MEA)

Nystatin (as a positive control)

Procedure:

Prepare a solution of lactose octaacetate in methanol or DMSO to a desired concentration

(e.g., 10 mg/mL).[4]

Cultivate the target fungi on MEA.[4]

Perform the agar well diffusion method by placing 60 µL of the lactose octaacetate solution

and controls into wells cut into the agar.[4]
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Incubate the plates and measure the diameter of the inhibition zones at 24 and 48 hours.[6]

Antifungal Assay Workflow for Lactose Octaacetate

Preparation

Assay

Controls

Dissolve Lactose Octaacetate in Solvent (Methanol/DMSO)

Apply Lactose Octaacetate Solution to Agar Wells

Culture Fungal Strain on Malt Extract Agar

Incubate Plates

Measure Inhibition Zones at 24h and 48h

Determine Antifungal Activity

Nystatin Solvent Only

Click to download full resolution via product page

Caption: Experimental workflow for assessing the antifungal activity of lactose octaacetate.

Role in Cellular Signaling
While direct modulation of specific signaling pathways by lactose octaacetate is not

extensively documented, the metabolic fate of its acetate moieties is of interest. Acetate is a

precursor for fatty acid synthesis, a process regulated by pathways such as the mTOR
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signaling pathway.[7] In bovine mammary epithelial cells, acetate has been shown to promote

milk fat synthesis by activating the mTOR pathway, leading to an increase in the expression of

lipogenic enzymes like acetyl-CoA carboxylase α (ACCα) and fatty acid synthase (FAS).[7]

Hypothesized Downstream Effects of Acetate Metabolism

Lactose Octaacetate

Cellular Metabolism

Hydrolysis

Acetate

mTOR Signaling Pathway

Activates

S6K1

Activates

Increased Expression of Lipogenic Enzymes (ACCα, FAS)

Upregulates

Increased Fatty Acid Synthesis
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Caption: Potential involvement of acetate from lactose octaacetate in the mTOR signaling

pathway for lipogenesis.

Conclusion
Lactose octaacetate is a valuable chemical entity with established synthesis protocols and

emerging applications in biomedical research. Its utility as a synthetic intermediate and its

inherent biological activities make it a compound of interest for further investigation in drug

development and other scientific fields. The methodologies and data presented in this guide

offer a solid foundation for researchers working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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